Cas no 754165-50-9 (4-Amino-3-cyclopropylbenzoic acid)

• Product Name: 4-Amino-3-cyclopropylbenzoic acid
• CAS No: 754165-50-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5227560
• Update Time: 2025-05-19

4-Amino-3-cyclopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyclopropylbenzoic acid

• Inchi： 1S/C10H11NO2/c11-9-4-3-7(10(12)13)5-8(9)6-1-2-6/h3-6H,1-2,11H2,(H,12,13)
• InChI Key： IQENRSYKXKPHPP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N)C(C2CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3-cyclopropylbenzoic acid

4-Amino-3-Cyclopropylbenzoic Acid (CAS No: 754165-50-9)

4-Amino-3-cyclopropylbenzoic acid, also known by its CAS registry number 754165-50-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group and a cyclopropyl substituent attached to a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 4-amino-3-cyclopropylbenzoic acid consists of a benzene ring with two substituents: an amino group (-NH2) at the para position and a cyclopropyl group at the meta position relative to the carboxylic acid (-COOH) group. The cyclopropyl ring introduces strain into the molecule, which can influence its reactivity and stability. This structural feature also contributes to the compound's unique electronic properties, making it a potential candidate for use in drug design and material science.

Recent studies have highlighted the potential of 4-amino-3-cyclopropylbenzoic acid in the development of new pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery. The amino group provides nucleophilic character, enabling various reactions such as amidation and alkylation, which are crucial for constructing complex molecular architectures.

In addition to its pharmaceutical applications, 4-amino-3-cyclopropylbenzoic acid has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use in catalysis and coordination chemistry. The cyclopropyl group's strained ring system can act as a chelating agent, facilitating interactions with metal ions and enhancing catalytic activity.

The synthesis of 4-amino-3-cyclopropylbenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. One common approach involves the Friedel-Crafts alkylation or acylation followed by functional group transformations to introduce the amino and cyclopropyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have also examined the biodegradation pathways of 4-amino-3-cyclopropylbenzoic acid. Understanding its persistence in natural environments is crucial for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, 4-amino-3-cyclopropylbenzoic acid, with its distinctive structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its potential in drug development, catalysis, and materials science underscores its importance as a key molecule in modern chemistry.